Cas no 1806016-41-0 (Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806016-41-0
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4810332
• Update Time: 2025-07-21

Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-9(15)7-6(8(11)12)5(13)2-4(3-10)14-7/h2,8H,3H2,1H3,(H2,13,14)
• InChI Key： BLZZYSSZOJYJDM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)C(C(=O)OC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate

Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806016-41-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806016-41-0, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core structure functionalized with an amino group, a chloromethyl substituent, and a difluoromethyl group, plays a pivotal role in the synthesis of various bioactive molecules. Its unique structural features make it an invaluable building block for the development of novel therapeutic agents targeting a range of diseases.

The significance of Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate lies in its ability to serve as a precursor for multiple pharmacophores. The presence of the amino group allows for further derivatization through amide bond formation, while the chloromethyl moiety facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a preferred choice in drug design.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for cancer and inflammatory diseases. The pyridine scaffold is particularly prominent in this area, with numerous compounds demonstrating potent activity against target enzymes and receptors. For instance, studies have highlighted the efficacy of pyridine-based inhibitors in modulating kinases and other signaling proteins involved in disease pathogenesis. Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate has been utilized as a key intermediate in the synthesis of such inhibitors, contributing to advancements in targeted therapy.

The compound's bifunctional nature also makes it attractive for applications in medicinal chemistry beyond oncology. Researchers have explored its potential in developing treatments for neurological disorders, where pyridine derivatives have shown promise as neuroprotective agents. The ability to modify the core structure through selective functionalization allows for the creation of molecules with tailored pharmacological properties. This flexibility has led to several innovative drug candidates entering clinical trials, underscoring the importance of Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate in modern pharmaceutical research.

From a synthetic chemistry perspective, the preparation of Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate exemplifies the art of multi-step organic synthesis. The process typically involves condensation reactions, halogenation steps, and protection-deprotection strategies to achieve the desired product with high yield and purity. Advances in catalytic methods have further refined these synthetic routes, reducing reaction times and minimizing waste generation. Such improvements align with the growing emphasis on sustainable chemistry practices within the industry.

The application of computational methods has also played a crucial role in optimizing the synthesis and utilization of this compound. Molecular modeling techniques allow researchers to predict reaction outcomes and screen potential derivatives before experimental validation. This approach has accelerated the discovery process, enabling faster identification of lead compounds with optimal biological activity. The integration of computational chemistry with traditional synthetic methodologies has been instrumental in enhancing the efficiency of drug development pipelines.

In conclusion, Methyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806016-41-0) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its structural versatility and functional attributes have positioned it as a critical component in the development of novel therapeutics across multiple disease areas. As research continues to evolve, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation, driving progress towards more effective and targeted treatments.